Cas no 144368-21-8 (Butanedioic acid,ethylidene-, (E)- (9CI))

• Product Name: Butanedioic acid,ethylidene-, (E)- (9CI)
• CAS No: 144368-21-8
• MF: C₆H₈O₄
• MW: 144.125322341919
• CID: 139386
• PubChem ID: 6438940
• Update Time: 2025-04-19

Butanedioic acid,ethylidene-, (E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid,ethylidene-, (E)- (9CI)
• (E)-Ethylidenesuccinicacid
• 3-Methylitaconate
• AKOS006374421
• 144368-21-8
• CHEMBL4761396
• (E)-Ethylidenesuccinic acid
• (2E)-2-ethylidenebutanedioic acid
• SCHEMBL6365923
• DTXSID201347631
• 102714-66-9

• Inchi： 1S/C6H8O4/c1-2-4(6(9)10)3-5(7)8/h2H,3H2,1H3,(H,7,8)(H,9,10)/b4-2+
• InChI Key： NRSMWHGLCNBZSO-DUXPYHPUSA-N
• SMILES： OC(C/C(/C(=O)O)=C\C)=O

Computed Properties

• Exact Mass: 144.04224
• Monoisotopic Mass: 144.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6A^2
• XLogP3: 0.1

Experimental Properties

• Density: 1.573 g/mL at 25 °C(lit.)
• Melting Point: 165-168 °C(lit.)
• Boiling Point: 379.3 ºC at 760 mmHg
• Flash Point: 197.3 ºC
• PSA: 74.6
• LogP: 0.10190

Butanedioic acid,ethylidene-, (E)- (9CI) Security Information

• WGK Germany：1
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：